Cas no 58416-00-5 (2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-dipropyl ester)

• Product Name: 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-dipropyl ester
• CAS No: 58416-00-5
• MF: C₁₂H₁₆O₆S
• MW: 288.316843032837
• CID: 373891
• PubChem ID: 68780
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-dipropyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-dipropyl ester
• dipropyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• (2E,5E)-2,5-bis[hydroxy(propoxy)methylidene]thiophene-3,4(2H,5H)-dione
• 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy-, dipropyl ester
• 3,4-Dihydroxy-2,5-thiophenedicarboxylic acid dipropyl ester
• Atrimycon
• BT-799
• Dipropyl 3,4-dihydroxy-2,5-thiophenedicarboxylate
• Protiofate [INN]
• Protiofato
• Protiofato [INN-Spanish]
• Protiofato [Spanish]
• Protiofatum
• Protiofatum [INN-Latin]
• UNII-FIP88CI9Y3
• D07216
• FIP88CI9Y3
• SCHEMBL871311
• PROTIOFATE [MI]
• NS00127375
• Protiofate
• Protiofate (INN)
• PROTIOFATE [WHO-DD]
• DTXSID70207120
• Q7251822
• PROTIOFATE [MART.]
• CHEMBL2105391
• 58416-00-5
• SCHEMBL1649668
• CHEBI:135194
• DB13632

• Inchi： 1S/C12H16O6S/c1-3-5-17-11(15)9-7(13)8(14)10(19-9)12(16)18-6-4-2/h13-14H,3-6H2,1-2H3
• InChI Key： GUFHWUFYAOUKTI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCCC)=C(C(=C1C(=O)OCCC)O)O

Computed Properties

• Exact Mass: 288.06678
• Monoisotopic Mass: 288.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.2
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.401
• Melting Point: 96-97°
• Boiling Point: 371.7°Cat760mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.592
• PSA: 93.06

2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-, 2,5-dipropyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).